Cas no 34583-83-0 (7-Nitro-2,3,4,5-tetrahydro-1H-benzo[D]azepine)

7-Nitro-2,3,4,5-tetrahydro-1H-benzo[D]azepine is a heterocyclic organic compound featuring a benzo-fused azepine core with a nitro substituent at the 7-position. This structure confers utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The nitro group enhances reactivity for further functionalization, enabling selective transformations such as reductions or nucleophilic substitutions. Its rigid yet flexible scaffold allows for structural modifications to optimize binding affinity in target applications. The compound is typically handled under controlled conditions due to its sensitivity, and purity is critical for reproducible results in research and industrial processes. Suitable for exploratory studies in medicinal chemistry and material science.
7-Nitro-2,3,4,5-tetrahydro-1H-benzo[D]azepine structure
34583-83-0 structure
Product name:7-Nitro-2,3,4,5-tetrahydro-1H-benzo[D]azepine
CAS No:34583-83-0
MF:C10H12N2O2
MW:192.214482307434
MDL:MFCD11109542
CID:1028944
PubChem ID:11310042

7-Nitro-2,3,4,5-tetrahydro-1H-benzo[D]azepine Chemical and Physical Properties

Names and Identifiers

    • 7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
    • 7-Nitro-2,3,4,5-tetrahydro-1H-3-benzazepine
    • 2,3,4,5-Tetrahydro-7-nitro-1H-3-benzazepin
    • 7-nitro-1,2,4,5-tetrahydro-3H-3-benzazepine
    • AG-C-29292
    • AGN-PC-006IHZ
    • AK137096
    • CTK5I3590
    • KB-74190
    • QC-5084
    • SureCN717840
    • 1H-3-Benzazepine, 2,3,4,5-tetrahydro-7-nitro-
    • BCP08930
    • AB0096001
    • 7-nitro-1,2,4,5-tetrahydro-3-benzazepine
    • 7-Nitro-2,3,4,5-tetrahydro-1H-3-benzoazepine
    • 7-nitro-2,3,4,5-tetrahydro-1 H-3-benzazepine
    • SY286714
    • TXJXCXSFIVCGDS-UHFFFAOYSA-N
    • DTXSID70461907
    • AKOS006307413
    • 34583-83-0
    • DB-369585
    • MFCD11109542
    • SCHEMBL717840
    • 7-Nitro-2,3,4,5-tetrahydro-1H-benzo[D]azepine
    • MDL: MFCD11109542
    • Inchi: 1S/C10H12N2O2/c13-12(14)10-2-1-8-3-5-11-6-4-9(8)7-10/h1-2,7,11H,3-6H2
    • InChI Key: TXJXCXSFIVCGDS-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C([H])=C([H])C2C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])C=2C=1[H])=O

Computed Properties

  • Exact Mass: 192.08996
  • Monoisotopic Mass: 192.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 57.8

Experimental Properties

  • PSA: 55.17

7-Nitro-2,3,4,5-tetrahydro-1H-benzo[D]azepine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D245782-5g
7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
34583-83-0 95%
5g
$2450 2024-08-03
eNovation Chemicals LLC
D245782-10g
7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
34583-83-0 95%
10g
$3860 2024-08-03
Chemenu
CM154658-1g
7-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
34583-83-0 95%
1g
$*** 2023-05-30
eNovation Chemicals LLC
D245782-5g
7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
34583-83-0 95%
5g
$2450 2025-02-20
eNovation Chemicals LLC
Y1188492-1g
7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
34583-83-0 95%
1g
$735 2025-02-21
eNovation Chemicals LLC
D245782-10g
7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
34583-83-0 95%
10g
$3860 2025-03-01
eNovation Chemicals LLC
Y1188492-1g
7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
34583-83-0 95%
1g
$735 2024-07-19
Alichem
A019098086-1g
7-Nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
34583-83-0 95%
1g
$520.00 2023-09-02
Chemenu
CM154658-1g
7-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
34583-83-0 95%
1g
$580 2021-06-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1076469-1g
7-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine
34583-83-0 98%
1g
¥3400.00 2024-05-17

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